Cas no 1708531-93-4 (N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine)

• Product Name: N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine
• CAS No: 1708531-93-4
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 5048057
• Update Time: 2025-08-03

N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-((2-methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine
• 4-N-[(2-methoxypyridin-3-yl)methyl]pyrimidine-4,6-diamine
• N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine

• Inchi： 1S/C11H13N5O/c1-17-11-8(3-2-4-13-11)6-14-10-5-9(12)15-7-16-10/h2-5,7H,6H2,1H3,(H3,12,14,15,16)
• InChI Key： WEWMRSMDEXUTJL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CNC1C=C(N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 0.9
• Topological Polar Surface Area: 86

Additional information on N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine

Comprehensive Overview of N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine (CAS No. 1708531-93-4)

N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine (CAS No. 1708531-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and methoxypyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a pyrimidine-4,6-diamine core with a 2-methoxypyridin-3-yl substituent, offering versatile reactivity and binding properties.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine is frequently studied in the context of cancer therapeutics and inflammatory diseases, as its structure aligns with key pharmacophores used in these fields. Its CAS No. 1708531-93-4 serves as a critical identifier in chemical databases, enabling researchers to access its physicochemical properties, synthetic pathways, and safety data.

The compound's synthetic accessibility and structural modularity make it a valuable scaffold for medicinal chemistry. For instance, the methoxy group on the pyridine ring enhances solubility, while the diamine functionality on the pyrimidine core facilitates hydrogen bonding with biological targets. These features are often highlighted in discussions about structure-activity relationships (SAR) and lead optimization strategies.

From an industrial perspective, N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine is also relevant to high-throughput screening (HTS) campaigns. Its compatibility with automated synthesis platforms and its potential as a building block for larger libraries underscore its utility in drug discovery pipelines. Additionally, the compound's stability under physiological conditions is a topic of interest for ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies.

Environmental and regulatory considerations further shape the discourse around this compound. While not classified as a hazardous material, its handling and disposal must adhere to green chemistry principles. Researchers are increasingly focusing on sustainable synthesis routes to minimize waste and energy consumption, aligning with global trends in eco-friendly pharmaceutical production.

In summary, N4-((2-Methoxypyridin-3-yl)methyl)pyrimidine-4,6-diamine (CAS No. 1708531-93-4) represents a promising candidate for diverse applications in life sciences. Its multifunctional design, combined with growing interest in targeted therapies, positions it as a compound of enduring relevance. Future research will likely explore its potential in personalized medicine and combinatorial chemistry, further expanding its scientific and commercial impact.